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Compound of Interest

Compound Name:
N-(3-fluorophenyl)-2-

phenoxyacetamide

CAS No.: 303989-18-6

Cat. No.: B2549870

Get Quote

As a Senior Application Scientist, I have designed this protocol to provide researchers with

field-proven, mechanistic safety strategies for handling N-(3-fluorophenyl)-2-
phenoxyacetamide. Laboratory safety cannot rely on rote memorization; it requires a deep

understanding of why specific precautions are necessary. This guide synthesizes structural

chemical analysis with operational logistics to create a self-validating safety framework.

Chemical Profile & Hazard Assessment
N-(3-fluorophenyl)-2-phenoxyacetamide (CAS: 303989-18-6) is a specialized fluorinated

acetamide derivative utilized in advanced synthetic chemistry and drug development[1].

Quantitative Chemical Data:
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Property Value Operational Implication

Molecular Formula C₁₄H₁₂FNO₂
Halogenated organic;
requires specialized waste
segregation.

Molecular Weight 245.25 g/mol [1]
Fine powder form is

susceptible to aerosolization.

LogP 2.84[1]

Highly lipophilic; readily

penetrates standard latex

barriers.

| Storage | 2-8°C, Sealed & Dry[1] | Condensation risk upon removal from cold storage. |

While specific in vivo toxicity data for this exact molecule is limited, we must evaluate its safety

profile by analyzing its structural components. The parent scaffold, 2-phenoxyacetamide, is

classified under GHS as[2], and is a known skin/eye and respiratory irritant (STOT SE 3)[3].

Mechanistic Toxicology: The "Why" Behind the PPE
To design an effective Personal Protective Equipment (PPE) matrix, we must understand the

causality of exposure. Fluorinated organic compounds exhibit unique pharmacokinetic

properties; the strong C-F bond and increased lipophilicity facilitate rapid dermal absorption[4].

Once absorbed, the phenoxyacetamide core can interact with cellular proteins, leading to

localized irritation or systemic toxicity[5].
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Toxicological pathways of fluorinated phenoxyacetamides and targeted PPE intervention.
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Personal Protective Equipment (PPE) Matrix
Based on the physicochemical properties and extrapolated hazards, the following PPE is

strictly required.

PPE Category Specification Rationale & Causality

Hand Protection

Double-layered Nitrile (min.

0.11 mm thickness) or

Neoprene.

A LogP of 2.84 indicates rapid

permeation through standard

latex[1]. Double gloving

provides a fail-safe against

micro-tears.

Eye Protection
ANSI Z87.1 tight-fitting

chemical safety goggles.

Phenoxyacetamides cause

serious eye irritation (Category

2)[6]. Goggles prevent

exposure to aerosolized

particulates.

Body Protection
Flame-retardant lab coat with

knit cuffs.

Prevents electrostatic

discharge during powder

handling and eliminates wrist

exposure gaps.

Respiratory

Class II BSC / Fume Hood

(Primary). N95/P100

(Secondary).

Mitigates STOT SE 3

(Respiratory tract irritation)

risks from airborne dust during

weighing[6].

Operational Protocol: Safe Handling & Weighing
This protocol is designed as a self-validating system; do not proceed to the next step unless

the prior step's validation check is complete.
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1. Preparation
Don PPE & Verify Fume Hood (>80 fpm)

2. Weighing
Use Anti-static Spatula in Hood

3. Transfer
Seal in Secondary Container

4. Decontamination
Wipe Surfaces with 1% Detergent & EtOH

5. Disposal
Segregate as Halogenated Waste

Click to download full resolution via product page

Self-validating operational workflow for handling hazardous fluorinated powders.

Step-by-Step Methodology:
Environmental Validation: Ensure the chemical fume hood has a certified face velocity of 80–

120 feet per minute (fpm)[6].

Validation Check: Before inserting hands into the hood, tape a small piece of Kimwipe to

the bottom of the sash. It must pull inward steadily. If it flutters or hangs straight, do not

open the chemical vial.

Thermal Equilibration: If the compound was stored at 2-8°C, allow the sealed vial to reach

room temperature inside a desiccator before opening.
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Causality: Opening a cold vial introduces ambient humidity, which can degrade the

acetamide and cause the powder to clump, making accurate weighing impossible.

Static Mitigation: N-(3-fluorophenyl)-2-phenoxyacetamide is a dry powder that carries

static charges, leading to unpredictable aerosolization. Wipe the exterior of the weighing

balance and spatulas with a static-dissipative solution or use an anti-static ionizer fan.

Weighing Process:

Place a pre-tared, anti-static weigh boat on the balance inside the fume hood.

Transfer the powder using a grounded, stainless-steel micro-spatula. Use slow, deliberate

movements to prevent the generation of airborne particulates.

Sealing and Transport: Cap the source vial tightly. Transfer the weighed material into a

secondary sealable container (e.g., a conical tube with a screw cap) before removing it from

the fume hood.

Spill Response & Decontamination Plan
In the event of a localized powder spill inside the fume hood, follow this targeted response

plan:

Isolate: Alert personnel in the immediate vicinity. Do not turn off the fume hood.

Contain: Gently cover the spilled powder with damp absorbent paper towels (moistened with

70% ethanol) to prevent aerosolization.

Neutralize & Collect: Sweep up the damp material using a non-sparking disposable scoop.

Do not use a standard vacuum cleaner, as it will exhaust fine particulates into the lab

environment.

Surface Decontamination: Wash the affected area with a 1% Alconox (or similar surfactant)

solution, followed by a 70% ethanol wipe down.

Causality: Why avoid pure water for cleanup? The fluorophenyl moiety drives the LogP to

2.84, rendering the powder highly hydrophobic[1]. Water will simply bead and roll off the

powder, potentially spreading the contamination. An intermediate-polarity solvent (70%
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ethanol) or surfactant is required to break the surface tension and solvate the

compound[7].

Waste Disposal Plan
Fluorinated organics and phenoxy derivatives pose environmental hazards and must not be

discharged into the municipal water supply[3].

Solid Waste: Place all contaminated weigh boats, spatulas, gloves, and spill cleanup

materials into a clearly labeled, leak-proof hazardous waste container designated for

"Halogenated Organic Solid Waste."

Liquid Waste: If the compound is dissolved in an organic solvent (e.g., DMSO, Methanol) for

assays, collect it in a compatible high-density polyethylene (HDPE) carboy labeled

"Halogenated Organic Solvent Waste."

Regulatory Compliance: Store waste in a secondary containment tray in a cool, well-

ventilated satellite accumulation area until collection by certified Environmental Health and

Safety (EHS) personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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